Cas no 1254514-10-7 (6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one)

• Product Name: 6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one
• CAS No: 1254514-10-7
• MF: C₉H₅BrINO
• MW: 349.950573682785
• MDL: MFCD18426477
• CID: 3160424
• PubChem ID: 131871167
• Update Time: 2025-10-30

6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one
• 1254514-10-7
• SY346550
• 6-bromo-4-iodo-2H-isoquinolin-1-one
• G54814
• EN300-3218829
• Z1269226234
• MFCD18426477
• SCHEMBL22322711
• 898-781-3
• 6-Bromo-4-iodoisoquinolin-1(2H)-one
• A1-35983
• CS-0246306

• MDL： MFCD18426477
• Inchi： 1S/C9H5BrINO/c10-5-1-2-6-7(3-5)8(11)4-12-9(6)13/h1-4H,(H,12,13)
• InChI Key： MFLRUSMQXVXDGS-UHFFFAOYSA-N
• SMILES： IC1=CNC(C2C=CC(=CC=21)Br)=O

Computed Properties

• Exact Mass: 348.85992Da
• Monoisotopic Mass: 348.85992Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one

6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one (CAS No. 1254514-10-7): A Comprehensive Overview

6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one (CAS No. 1254514-10-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The presence of bromine and iodine substituents on the isoquinoline ring imparts unique chemical and biological properties, making it a valuable candidate for various research endeavors.

The molecular structure of 6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one consists of a fused benzene and pyridine ring system with a ketone functional group at the C1 position. The bromine atom at the C6 position and the iodine atom at the C4 position contribute to its distinct electronic and steric properties. These substituents can influence the compound's reactivity, solubility, and interactions with biological targets, which are crucial factors in drug design and development.

Recent studies have explored the potential of 6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one in various therapeutic areas. One notable application is in the field of cancer research. Isoquinoline derivatives have been shown to exhibit antiproliferative effects on various cancer cell lines, and 6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one is no exception. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can selectively inhibit the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, 6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one has also shown promise as a potential neuroprotective agent. Studies conducted by researchers at the University of California have indicated that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the modulation of intracellular signaling pathways that regulate oxidative stress responses and cell death processes.

The pharmacokinetic profile of 6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one has been another area of focus in recent research. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is essential for optimizing its therapeutic potential. Preclinical studies have shown that 6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate.

To further enhance its therapeutic efficacy, researchers have explored various strategies to improve the delivery and targeting of 6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one. Nanotechnology-based approaches have shown promise in this regard. For example, encapsulating the compound in lipid nanoparticles or polymeric micelles can improve its solubility and stability while reducing systemic toxicity. These delivery systems can also be designed to target specific tissues or cells, thereby enhancing the therapeutic index.

Clinical trials are an essential step in translating preclinical findings into clinical applications. While no clinical trials specifically involving 6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one have been reported yet, ongoing preclinical studies are laying the groundwork for future clinical investigations. The safety and efficacy data generated from these studies will be crucial in determining whether this compound can progress to human trials.

In conclusion, 6-Bromo-4-iodo-1,2-dihydroisoquinolin-1-one (CAS No. 1254514-10-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its delivery methods, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.